Cas no 834884-91-2 (4-((2-Bromobenzyl)oxy)-1,2-difluorobenzene)

• Product Name: 4-((2-Bromobenzyl)oxy)-1,2-difluorobenzene
• CAS No: 834884-91-2
• MF: C₁₃H₉BrF₂O
• MW: 299.110769987106
• CID: 3053319
• PubChem ID: 60666918
• Update Time: 2025-11-02

4-((2-Bromobenzyl)oxy)-1,2-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-((2-Bromobenzyl)oxy)-1,2-difluorobenzene
• 4-(2-Bromobenzyloxy)-1,2-difluorobenzene, 97%
• SALOR-INT L480401-1EA
• MFCD08276459
• AKOS009019026
• 4-(2-Bromobenzyloxy)-1,2-difluorobenzene
• 655-386-9
• 834884-91-2
• 4-[(2-bromophenyl)methoxy]-1,2-difluorobenzene

• Inchi： 1S/C13H9BrF2O/c14-11-4-2-1-3-9(11)8-17-10-5-6-12(15)13(16)7-10/h1-7H,8H2
• InChI Key： KXIVWTHAPXBXES-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1COC1C=CC(=C(C=1)F)F

Computed Properties

• Exact Mass: 297.98048Da
• Monoisotopic Mass: 297.98048Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-((2-Bromobenzyl)oxy)-1,2-difluorobenzene

Recent Advances in the Study of 4-((2-Bromobenzyl)oxy)-1,2-difluorobenzene (CAS: 834884-91-2) in Chemical Biology and Pharmaceutical Research

4-((2-Bromobenzyl)oxy)-1,2-difluorobenzene (CAS: 834884-91-2) is a fluorinated aromatic compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound features a bromobenzyl ether linkage and difluorinated benzene ring, which contribute to its reactivity and binding affinity in biological systems. Recent studies have explored its utility as a versatile intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of interest is the role of 4-((2-Bromobenzyl)oxy)-1,2-difluorobenzene in the design of small-molecule inhibitors for protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for developing selective inhibitors of the epidermal growth factor receptor (EGFR) family, which is implicated in various cancers. The study highlighted the compound's ability to form stable interactions with the ATP-binding pocket of EGFR, thereby inhibiting aberrant signaling pathways. The researchers utilized molecular docking and X-ray crystallography to elucidate the binding mode, providing valuable insights for further optimization.

In addition to its applications in oncology, 4-((2-Bromobenzyl)oxy)-1,2-difluorobenzene has been investigated for its potential in central nervous system (CNS) drug development. A recent preprint on bioRxiv reported its use as a precursor in the synthesis of fluorinated analogs of serotonin receptor modulators. The study emphasized the compound's ability to enhance blood-brain barrier permeability, a critical factor in CNS drug design. Preliminary in vivo experiments showed promising results in rodent models of depression and anxiety, suggesting its potential as a lead compound for neuropsychiatric disorders.

From a synthetic chemistry perspective, advancements in the scalable production of 4-((2-Bromobenzyl)oxy)-1,2-difluorobenzene have been reported. A 2024 paper in Organic Process Research & Development detailed an improved catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional routes. The new protocol employs palladium-catalyzed cross-coupling reactions under mild conditions, making it more suitable for industrial-scale applications. This development is expected to facilitate broader adoption of the compound in pharmaceutical manufacturing.

Despite these promising findings, challenges remain in the clinical translation of 4-((2-Bromobenzyl)oxy)-1,2-difluorobenzene-derived therapeutics. Issues such as metabolic stability, selectivity, and potential off-target effects require further investigation. Ongoing research is focusing on structure-activity relationship (SAR) studies to optimize the compound's pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development pipeline.

In conclusion, 4-((2-Bromobenzyl)oxy)-1,2-difluorobenzene (CAS: 834884-91-2) represents a promising chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers in chemical biology and medicinal chemistry. Future studies will likely explore its potential in other therapeutic areas, such as infectious diseases and inflammation, further expanding its utility in pharmaceutical sciences.